Cas no 2097944-28-8 (2-(4-(2-Methoxyethyl)piperidin-1-yl)propanoic acid)

• Product Name: 2-(4-(2-Methoxyethyl)piperidin-1-yl)propanoic acid
• CAS No: 2097944-28-8
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5723323
• PubChem ID: 121201594
• Update Time: 2025-08-02

2-(4-(2-Methoxyethyl)piperidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026709718
• 2-(4-(2-methoxyethyl)piperidin-1-yl)propanoic acid
• 2097944-28-8
• 2-[4-(2-methoxyethyl)piperidin-1-yl]propanoic acid
• F1907-5304
• 1-Piperidineacetic acid, 4-(2-methoxyethyl)-α-methyl-
• 2-(4-(2-Methoxyethyl)piperidin-1-yl)propanoic acid

• Inchi： 1S/C11H21NO3/c1-9(11(13)14)12-6-3-10(4-7-12)5-8-15-2/h9-10H,3-8H2,1-2H3,(H,13,14)
• InChI Key： HHQQKONVKPVXKA-UHFFFAOYSA-N
• SMILES： O(C)CCC1CCN(C(C(=O)O)C)CC1

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.051±0.06 g/cm3(Predicted)
• Boiling Point: 316.0±17.0 °C(Predicted)
• pka: 2.56±0.10(Predicted)

Additional information on 2-(4-(2-Methoxyethyl)piperidin-1-yl)propanoic acid

Compound CAS No. 2097944-28-8: 2-(4-(2-Methoxyethyl)piperidin-1-yl)propanoic Acid

Compound CAS No. 2097944-28-8, also known as 2-(4-(2-Methoxyethyl)piperidin-1-yl)propanoic acid, is a chemical compound with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug development and advanced materials. Recent studies have highlighted its role in modulating cellular pathways, making it a valuable compound for researchers in the life sciences and beyond.

The structure of 2-(4-(2-Methoxyethyl)piperidin-1-yl)propanoic acid consists of a piperidine ring substituted with a methoxyethyl group at the 4-position and a propanoic acid moiety at the 1-position. This configuration imparts the compound with both hydrophilic and hydrophobic characteristics, which are advantageous for its interactions with biological systems. The piperidine ring, a six-membered saturated ring with one nitrogen atom, contributes to the compound's ability to form hydrogen bonds, enhancing its solubility and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of compound CAS No. 2097944-28-8. Researchers have developed novel methodologies that utilize catalytic asymmetric synthesis to produce this compound in high yields and with excellent stereochemical control. These methods not only improve the scalability of production but also reduce environmental impact, aligning with current trends toward sustainable chemical manufacturing.

In terms of pharmacological applications, 2-(4-(2-Methoxyethyl)piperidin-1-yl)propanoic acid has shown promise as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for treating various diseases, including neurological disorders and cardiovascular conditions. Preclinical studies have demonstrated that this compound exhibits selective binding to specific GPCRs, potentially offering therapeutic benefits with fewer side effects compared to existing drugs.

Beyond pharmacology, this compound has also found applications in materials science. Its unique chemical structure allows it to serve as a building block for constructing advanced polymers and self-assembling materials. Recent research has explored its use in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations, opening new avenues for applications in sensors and drug delivery systems.

The safety profile of compound CAS No. 2097944-28-8 has been thoroughly evaluated in preclinical studies. These studies indicate that the compound demonstrates low toxicity at therapeutic doses, making it a viable candidate for further development. However, ongoing research is focused on optimizing its pharmacokinetic properties to enhance its efficacy and reduce potential off-target effects.

In conclusion, compound CAS No. 2097944-28-8, or 2-(4-(2-Methoxyethyl)piperidin-1-yl)propanoic acid, represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure, efficient synthesis methods, and promising pharmacological properties position it as a valuable tool for researchers aiming to address complex scientific challenges.